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Compound of Interest

Compound Name:
3-Hydroxyisothiazole-5-carboxylic

acid

CAS No.: 1257444-26-0

Cat. No.: B571656

Get Quote

This guide provides a comprehensive technical overview of 3-Hydroxyisothiazole-5-
carboxylic acid, a heterocyclic compound of increasing interest in medicinal and materials

chemistry. As a senior application scientist, my objective is to present not just a collection of

data, but a cohesive narrative that explains the why behind the how. We will delve into its

identity, synthesis, and characterization, grounded in established chemical principles. This

molecule, while not extensively documented with its own unique identifiers in all public

databases, represents a valuable scaffold. Its synthesis from a known precursor and its

anticipated properties offer significant opportunities for researchers. This document is

structured to provide both a solid theoretical foundation and practical, actionable insights for

laboratory work.

Chemical Identity and Structural Elucidation
CAS Number and Nomenclature
A definitive, dedicated CAS (Chemical Abstracts Service) number for 3-Hydroxyisothiazole-5-
carboxylic acid is not readily found in major chemical databases. However, its corresponding

methyl ester, Methyl 3-hydroxyisothiazole-5-carboxylate, is well-documented with CAS Number
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100241-89-2.[1][2] For the purpose of procurement and as a starting point for synthesis,

researchers should refer to this CAS number.

The nomenclature of the parent acid itself requires careful consideration due to tautomerism.

The molecule exists in equilibrium between the hydroxy form and the keto form, 3-oxo-2,3-

dihydroisothiazole-5-carboxylic acid. While the "hydroxy" name is commonly used, the "oxo"

form is also prevalent in chemical literature and databases for analogous structures.[3][4][5]

This keto-enol tautomerism is a critical feature influencing the compound's reactivity and

spectroscopic properties.

Diagram: Tautomeric Equilibrium

Caption: Keto-enol tautomerism of the target compound.

Physicochemical Properties
Specific experimental data such as melting point, boiling point, and pKa for 3-
Hydroxyisothiazole-5-carboxylic acid are not extensively reported in the literature. However,

general properties can be inferred from its structure and the known characteristics of carboxylic

acids.[6]

Table 1: Physicochemical Properties
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Property
3-Hydroxyisothiazole-5-
carboxylic Acid (Predicted)

Methyl 3-
hydroxyisothiazole-5-
carboxylate
(Known/Predicted)

CAS Number Not available 100241-89-2[1]

Molecular Formula C₄H₃NO₃S C₅H₅NO₃S[7]

Molecular Weight 145.14 g/mol 159.16 g/mol [7]

Appearance
Expected to be a solid at room

temperature.
Data not available.[7]

Solubility

Expected to have low solubility

in water and higher solubility in

polar organic solvents like

ethanol, DMSO, and DMF.[6]

Expected to be more soluble in

organic solvents than the

parent acid.

pKa

The carboxylic acid proton is

expected to have a pKa in the

range of 3-5. The hydroxyl

group is weakly acidic.

Not applicable.

Boiling/Melting Point

Expected to have a relatively

high melting point due to

hydrogen bonding and a high

boiling point.[6]

Data not available ("n/a").[7]

Synthesis Methodology
The most direct and logical route to obtaining 3-Hydroxyisothiazole-5-carboxylic acid is

through the hydrolysis of its commercially available methyl ester (CAS 100241-89-2). Both

base- and acid-catalyzed hydrolysis are viable methods for this transformation.[8] Base-

catalyzed hydrolysis is often preferred as it is typically irreversible and proceeds under milder

conditions.[8]

Recommended Synthetic Protocol: Base-Catalyzed
Hydrolysis
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This protocol is based on established methods for ester hydrolysis, providing a robust starting

point for laboratory synthesis.[8][9]

Diagram: Synthetic Workflow

Methyl 3-hydroxyisothiazole-5-carboxylate
(CAS: 100241-89-2)

LiOH or NaOH
THF/Water

 1. Dissolve

Stir at room temperature
(Monitor by TLC/LC-MS)

 2. React

Acidification (e.g., 1M HCl)
to pH ~2-3

 3. Quench & Neutralize

Extraction with
Ethyl Acetate

 4. Isolate

Drying (Na₂SO₄),
Filtration,

Evaporation

 5. Purify

3-Hydroxyisothiazole-5-carboxylic acid
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Caption: Workflow for the hydrolysis of the methyl ester.

Step-by-Step Protocol:

Dissolution: In a round-bottom flask, dissolve Methyl 3-hydroxyisothiazole-5-carboxylate (1.0

eq) in a mixture of tetrahydrofuran (THF) and water (e.g., a 3:1 to 1:1 ratio). The volume

should be sufficient to fully dissolve the starting material.

Addition of Base: To the stirred solution, add an aqueous solution of lithium hydroxide (LiOH)

or sodium hydroxide (NaOH) (1.5 - 3.0 eq).

Reaction: Allow the reaction to stir at room temperature. Monitor the progress of the reaction

by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-

MS) until the starting material is consumed. Gentle heating (e.g., 40-50 °C) may be applied

to accelerate the reaction if necessary.

Work-up: Once the reaction is complete, cool the mixture to 0 °C in an ice bath. Carefully

acidify the solution to a pH of 2-3 by the dropwise addition of 1M hydrochloric acid (HCl). The

product may precipitate at this stage.

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate

(3 x volume of the aqueous layer).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Final Purification (Optional): If necessary, the product can be further purified by

recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) or by

column chromatography.

Analytical Characterization
Due to the absence of published spectra for 3-Hydroxyisothiazole-5-carboxylic acid, this

section outlines the expected analytical data based on its chemical structure and general

principles of spectroscopy.[10][11]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR:

Carboxylic Acid Proton (-COOH): A broad singlet is expected far downfield, typically in the

range of 10-13 ppm.[11] The exact chemical shift will be dependent on the solvent and

concentration.

Isothiazole Ring Proton (-CH=): A singlet corresponding to the proton on the isothiazole

ring is expected, likely in the aromatic region (7-9 ppm).

NH Proton (in oxo-tautomer): A broad singlet may be observed, with its chemical shift

being highly variable.

¹³C NMR:

Carboxyl Carbon (-COOH): A resonance is expected in the range of 165-185 ppm.[11]

Isothiazole Ring Carbons: Two quaternary carbons and one methine carbon are expected,

with chemical shifts characteristic of a heteroaromatic system. The carbon bearing the

hydroxyl/oxo group will be significantly downfield.

Infrared (IR) Spectroscopy
O-H Stretch (Carboxylic Acid): A very broad and strong absorption band is expected in the

region of 2500-3300 cm⁻¹.[11]

C=O Stretch (Carboxylic Acid): A strong, sharp absorption is anticipated between 1710 and

1760 cm⁻¹. Conjugation with the isothiazole ring would likely place this absorption towards

the lower end of the range.[11]

C=O Stretch (Keto-tautomer): The keto form would also contribute to the carbonyl absorption

region.

C=N and C=C Stretches: Absorptions characteristic of the isothiazole ring are expected in

the fingerprint region (approx. 1400-1600 cm⁻¹).

Mass Spectrometry (MS)
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The expected exact mass can be calculated from the molecular formula (C₄H₃NO₃S). High-

resolution mass spectrometry (HRMS) should confirm this mass, providing strong evidence for

the compound's identity. The fragmentation pattern would likely involve the loss of CO₂ (44 Da)

and other characteristic fragments of the isothiazole ring.

Applications and Research Significance
Isothiazole and thiazole-containing carboxylic acids are valuable building blocks in several

areas of research and development:

Drug Discovery: The isothiazole ring is a bioisostere for other five-membered heterocycles

and can modulate the physicochemical properties of a lead compound. Carboxylic acid-

substituted isothiazoles have been investigated for a range of biological activities, including

anti-HIV and anti-inflammatory properties.[12][13] The 3-hydroxyisothiazole moiety, in

particular, is recognized as a planar carboxylic acid isostere, which can be crucial for

pharmacophore design.

Agrochemicals: Thiazole and isothiazole derivatives are components of some fungicides and

herbicides.[14]

Materials Science: These heterocycles can be incorporated into polymers and other

materials to enhance their properties.[14]

Safety and Handling
No specific safety data sheet (SDS) is available for 3-Hydroxyisothiazole-5-carboxylic acid.

Therefore, it should be handled with the care afforded to novel chemical entities. General

precautions for handling acidic and potentially irritating powders should be followed.

Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-

resistant gloves.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust. Avoid contact with skin and eyes.

Storage: Store in a cool, dry place away from incompatible materials such as strong bases

and oxidizing agents.
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Conclusion
3-Hydroxyisothiazole-5-carboxylic acid, accessible through the hydrolysis of its methyl ester,

represents a promising scaffold for chemical innovation. While its formal documentation is

sparse, its synthesis is straightforward, and its properties can be reliably predicted based on

fundamental chemical principles. This guide provides the necessary framework for researchers

to confidently synthesize, characterize, and utilize this versatile compound in their work. The

key to its successful application lies in understanding its tautomeric nature and leveraging the

reactivity of its functional groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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